5-(Aminomethyl)-2,4-dimethylaniline

• CAS No.: 790167-28-1
• Molecular Formula: C9H14N2
• Molecular Weight: 150.22 g/mol
• IUPAC Name: 5-(aminomethyl)-2,4-dimethylaniline
• InChI: InChI=1S/C9H14N2/c1-6-3-7(2)9(11)4-8(6)5-10/h3-4H,5,10-11H2,1-2H3
• InChI Key: SPFHKJDEDYQBAF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1CN)N)C

Description

Chemical Name: [5-(Aminomethyl)-2,4-dimethylphenyl]methanamine CAS No.: 1889-05-0 Molecular Formula: C₉H₁₄N₂ Molecular Weight: 150.22 g/mol Structure: A benzene ring substituted with methyl groups at positions 2 and 4, and an aminomethyl (-CH₂NH₂) group at position 5.

This primary aromatic amine is notable for its dual amine functionalities, which enhance its reactivity in synthetic applications such as polymer precursors, dyes, and pharmaceutical intermediates. Its safety profile, including first-aid measures for inhalation exposure, is documented in safety data sheets .

Comparison with Similar Compounds

2,4-Dimethylaniline (2,4-Xylidine)

CAS No.: 95-68-1 | Molecular Formula: C₈H₁₁N | Molecular Weight: 121.18 g/mol

• Structure : Benzene ring with methyl groups at positions 2 and 4 and a single primary amine at position 1.
• Applications : Intermediate in dye synthesis and agrochemicals.
• Safety: Classified as hazardous due to carcinogenicity and acute toxicity .

5-[(Dimethylamino)methyl]-2-methylaniline

CAS No.: 107600-25-9 | Molecular Formula: C₁₀H₁₆N₂ | Molecular Weight: 164.25 g/mol

• Structure: Benzene ring with a methyl group at position 2 and a dimethylamino (-CH₂N(CH₃)₂) group at position 5.
• Key Differences: The tertiary amine (dimethylamino) group increases steric hindrance and alters solubility compared to the primary amine in the target compound.
• Synthesis : Prepared via reductive amination using sodium borohydride .

N-(5-Amino-2,4-dimethylphenyl)acetamide

CAS No.: 53780-33-9 | Molecular Formula: C₁₀H₁₄N₂O | Molecular Weight: 178.23 g/mol

• Structure : Acetanilide derivative with methyl groups at positions 2 and 4 and a primary amine at position 5.
• Key Differences : The acetyl group enhances stability but reduces nucleophilicity, making it suitable for controlled-release drug formulations .

Schiff Base Derivatives (e.g., N-(2-Nitrobenzalidene)-2,4-dimethylaniline)

Structure : Derived from 2,4-dimethylaniline via condensation with nitrobenzaldehyde.

• Optical Properties: Exhibits third-order nonlinear optical (NLO) behavior with non-zero second hyperpolarizabilities, attributed to electron-withdrawing nitro groups enhancing π-conjugation .
• Applications: Potential use in optical communications and photonic technologies.

Comparative Data Table

Compound	CAS No.	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Applications
5-(Aminomethyl)-2,4-dimethylaniline	1889-05-0	C₉H₁₄N₂	150.22	-CH₂NH₂, -CH₃ (2,4)	Polymers, pharmaceuticals
2,4-Dimethylaniline	95-68-1	C₈H₁₁N	121.18	-NH₂, -CH₃ (2,4)	Dyes, agrochemicals
5-[(Dimethylamino)methyl]-2-methylaniline	107600-25-9	C₁₀H₁₆N₂	164.25	-CH₂N(CH₃)₂, -CH₃ (2)	Organic synthesis
N-(5-Amino-2,4-dimethylphenyl)acetamide	53780-33-9	C₁₀H₁₄N₂O	178.23	-NHCOCH₃, -CH₃ (2,4)	Drug intermediates
N-(2-Nitrobenzalidene)-2,4-dimethylaniline	-	C₁₅H₁₄N₂O₂	254.29	-CH=N-, -NO₂	Nonlinear optical materials

Key Research Findings

• Reactivity: The primary amines in 5-(aminomethyl)-2,4-dimethylaniline enable diverse reactions (e.g., diazotization, Schiff base formation), contrasting with the tertiary amine in 5-[(dimethylamino)methyl]-2-methylaniline, which is less reactive .
• Optical Performance : Schiff base derivatives of 2,4-dimethylaniline show superior NLO properties compared to the target compound due to extended conjugation .
• Safety: 2,4-Dimethylaniline poses higher toxicity risks (carcinogenicity) than 5-(aminomethyl)-2,4-dimethylaniline, which lacks extensive hazard documentation .